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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Solvent Yellow 72 (C.I. 127450), a monoazo organic solvent dye. Utilized in a variety of

industrial applications, from coloring plastics and polymers to waxes and printing inks, a

comprehensive understanding of its properties and potential hazards is paramount for ensuring

laboratory and workplace safety.[1][2] This document outlines the chemical and physical

properties, safety protocols, and emergency procedures related to Solvent Yellow 72.

Chemical and Physical Properties
Solvent Yellow 72 is a bright yellow powder.[2][3] It is characterized by its insolubility in water

and solubility in organic solvents.[1][4] Several CAS numbers are associated with Solvent
Yellow 72, including 61813-98-7, 4645-07-2, and 2481-94-9, which may refer to the same

substance or closely related isomers.[1][2][3][5][6][7] The primary CAS number appears to be

61813-98-7.[6][7]

The following tables summarize the key quantitative data available for Solvent Yellow 72.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₇H₁₆N₄O₂ [4][6]

Molecular Weight 308.33 g/mol [1][6]

Appearance Bright yellow powder [2][3]

Density 1.24 g/cm³ [2]

Water Solubility ≤ 1.0% [2]

Solubility in Benzene < 2% [8]

Volatile Matter at 105°C ≤ 1.0% [2]

Residue on 80 mesh ≤ 5.0% [2]

Table 2: Performance and Fastness Properties

Property Value/Rating Source

Heat Resistance 200 °C [1][2][3][5]

Light Fastness 5-6 (on a scale of 1-8) [1][2][3][5]

Acid Resistance 4 (on a scale of 1-5) [2][5]

Alkali Resistance 5 (on a scale of 1-5) [2][5]

Tinting Strength 95-105% [2][3]

Hazard Identification and Toxicology
While generally considered relatively safe, Solvent Yellow 72 requires careful handling to

avoid direct inhalation, ingestion, or skin contact.[4] GHS hazard classifications for a substance

identified as Solvent Yellow 72 (CAS 4645-07-2) suggest potential hazards.[9]

Table 3: GHS Hazard Statements (for CAS 4645-07-2)
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Hazard Code Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H400 Very toxic to aquatic life

Source: PubChem CID 78248[9]

Experimental Protocols
Detailed experimental protocols for determining the specific properties of Solvent Yellow 72
are not readily available in public literature. However, standardized test methods are employed

to evaluate the performance of dyes and pigments.

Heat Resistance Testing
The heat resistance of a pigment is a critical factor in its application, particularly in plastics and

coatings that undergo high-temperature processing. A general methodology for this evaluation

is outlined in standards such as EN 12877-2.

Methodology Outline:

Sample Preparation: The pigment is incorporated into a specific polymer or medium at a

defined concentration.

Exposure: The colored material is then subjected to a series of increasing temperatures in a

controlled oven or on a heating gradient plate for a specified duration.

Evaluation: The change in color of the exposed samples is compared against an unexposed

control. The heat resistance is typically defined as the maximum temperature at which no

significant color change occurs.

Light Fastness Testing
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Light fastness measures the resistance of a material to color change upon exposure to light.

Standardized methods like ISO 105-B01, ISO 105-B02, and ASTM D4303 provide frameworks

for this assessment.[10][11][12]

Methodology Outline:

Sample Preparation: The dye is applied to a substrate (e.g., fabric, plastic plaque) according

to a standardized procedure.

Exposure: The prepared samples are exposed to a controlled artificial light source, typically a

xenon arc lamp, which simulates the spectrum of natural sunlight.[12][13] A portion of the

sample is shielded from the light to serve as a reference.

Blue Wool Scale Comparison: Alongside the test samples, a set of standardized blue wool

references with known light fastness (rated 1 to 8) are also exposed.[10][11]

Assessment: The light fastness of the test sample is determined by comparing the degree of

its fading to that of the blue wool references.[11] The rating corresponds to the blue wool

standard that shows a similar amount of color change.

Safety and Handling Precautions
When working with Solvent Yellow 72, adherence to strict safety protocols is essential to

minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Solvent
Yellow 72.
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Required Personal Protective Equipment

Safety Glasses with
Side Shields or Goggles

Chemical-Resistant Gloves
(e.g., Nitrile)

Lab Coat or
Protective Clothing

Respiratory Protection
(if dust is generated)

Researcher/
Scientist

Conditional

Click to download full resolution via product page

Caption: Recommended PPE for handling Solvent Yellow 72.

Handling and Storage
Ventilation: Handle in a well-ventilated area to avoid the formation and inhalation of dust.

Electrostatic Discharge: Take precautionary measures against static discharges.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
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First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Response
The following workflow outlines the general procedure for responding to a spill of Solvent
Yellow 72.
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Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess Spill Size
& Potential Hazards

Don Appropriate PPE

Contain the Spill
(use absorbent material)

Carefully Collect
Spilled Material

Decontaminate Spill Area
& Equipment

Dispose of Waste
in Accordance with

Regulations

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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This guide is intended to provide essential safety and handling information for Solvent Yellow
72. It is imperative to consult the specific Safety Data Sheet (SDS) for the product you are

using and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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